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Compound of Interest

Compound Name:
2-Acetoxymethyl-5-hydroxymethyl-

4-methoxy-3-methylpyridine

CAS No.: 120003-77-2

Cat. No.: B565097

Get Quote

An Application Guide to the Use of 2-Acetoxymethyl-5-hydroxymethyl-4-methoxy-3-
methylpyridine as a Reference Standard in Pharmaceutical Analysis

Introduction
In the rigorous landscape of pharmaceutical development and manufacturing, the control of

impurities is paramount to ensuring the safety and efficacy of drug products. 2-Acetoxymethyl-
5-hydroxymethyl-4-methoxy-3-methylpyridine (CAS No. 120003-77-2) is a critical chemical

intermediate, notably in the synthesis of various proton pump inhibitors (PPIs).[1][2] Its

presence, even in trace amounts, in a final Active Pharmaceutical Ingredient (API) can signify a

deviation in the manufacturing process. Therefore, its accurate identification and quantification

are essential components of a robust quality control strategy.

This application note serves as a comprehensive guide for researchers, analytical scientists,

and quality control professionals on the proper use of 2-Acetoxymethyl-5-hydroxymethyl-4-
methoxy-3-methylpyridine as a reference standard. We will delve into its physicochemical
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properties, its origin as a process-related impurity, and provide detailed, field-proven protocols

for its handling, preparation, and quantification using modern analytical techniques. The

methodologies described herein are designed to be self-validating and are grounded in

established principles of analytical chemistry and regulatory expectations outlined by bodies

such as the International Council for Harmonisation (ICH).[3]

Physicochemical Properties
A thorough understanding of the reference standard's properties is the foundation of its

effective use. The key physicochemical data for 2-Acetoxymethyl-5-hydroxymethyl-4-
methoxy-3-methylpyridine are summarized below.

Property Value Source(s)

CAS Number 120003-77-2 [1][4][5][6]

Molecular Formula C₁₁H₁₅NO₄ [1][4][5]

Molecular Weight 225.24 g/mol [1][4]

IUPAC Name

[5-(hydroxymethyl)-4-methoxy-

3-methylpyridin-2-yl]methyl

acetate

[4]

Synonyms
4-Methoxy-3-methyl-2,5-

pyridinedimethanol 2-Acetate
[4]

Appearance Yellow Oil or Off-White Powder [1][4][5]

Purity Typically ≥95% [4][5]

Solubility

Soluble in methanol,

acetonitrile, DMSO, and

chloroform.

Inferred from structure

Genesis in Synthesis: A Process-Related Impurity
The primary reason for monitoring 2-Acetoxymethyl-5-hydroxymethyl-4-methoxy-3-
methylpyridine is its role as a key intermediate in the synthesis of pyridinyl-methyl-sulfinyl-

benzimidazoles, a major class of PPIs.[2] It is typically formed during the functionalization of a
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pyridine N-oxide precursor. The reaction involves treatment with acetic anhydride, which

rearranges the N-oxide to introduce an acetoxymethyl group at the 2-position of the pyridine

ring.[2][7]

This intermediate is intended to be subsequently hydrolyzed to its corresponding alcohol before

the next synthetic step. However, an incomplete reaction or hydrolysis can lead to its

persistence as a process-related impurity in the subsequent steps and potentially in the final

API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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